N-(2,5-difluorophenyl)-5-(morpholinosulfonyl)furan-2-carboxamide
Description
N-(2,5-difluorophenyl)-5-(morpholinosulfonyl)furan-2-carboxamide, also known as DMSF, is a small molecule inhibitor that has been used in scientific research to understand the mechanisms of various biological processes. This compound has been synthesized using various methods and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
High-Performance Material Development
Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides are explored as sustainable alternatives to polyphthalamides, highlighting their potential in high-performance materials with commercial interest. These materials are synthesized via enzymatic polymerization, showing promise in applications requiring materials with specific thermal and mechanical properties (Jiang et al., 2015).
DNA-Binding Affinity for Drug Development
The study of 2,5-bis(4-guanylphenyl)furan, a compound structurally related to the queried molecule, reveals its significant DNA-binding affinity, which surpasses that of pentamidine against certain pathogens. This suggests potential pharmaceutical applications in designing drugs with enhanced efficacy based on furan derivatives (Laughton et al., 1995).
Corrosion Inhibition
A study on N-(4-(Morpholinomethyl Carbamoyl Phenyl) Furan-2-Carboxamide demonstrates its efficacy as a corrosion inhibitor for brass in HCl medium. This highlights the potential of similar furan-carboxamide derivatives in industrial applications to protect metals against corrosion (Zulfareen et al., 2016).
Antimicrobial and Antibacterial Applications
Research into N-(4-Morpholin-3-fluorophenyl)-N-(furan-2-ylmethyl)-2-substituted phenoxypropanamide derivatives showcases their antibacterial and antifungal activities. This suggests the queried compound's potential framework could be useful in developing new antimicrobial agents (Velupillai et al., 2015).
Polymer Industry Applications
The selective oxidation of 5-hydroxymethyl-2-furfural to furan-2,5-dicarboxylic acid over spinel mixed metal oxide catalysts demonstrates a pathway to producing FDCA, a key biobased building block for polymers. This indicates potential applications in synthesizing biodegradable polymers and other materials from furan derivatives (Jain et al., 2015).
properties
IUPAC Name |
N-(2,5-difluorophenyl)-5-morpholin-4-ylsulfonylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2N2O5S/c16-10-1-2-11(17)12(9-10)18-15(20)13-3-4-14(24-13)25(21,22)19-5-7-23-8-6-19/h1-4,9H,5-8H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJUOIFRTZPQONZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(O2)C(=O)NC3=C(C=CC(=C3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-difluorophenyl)-5-(morpholinosulfonyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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